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Compound of Interest

Compound Name: 1-Methoxy-1-propene

Cat. No.: B1630363

Essential Safety and Handling Guide for 1-
Methoxy-1-propene

This guide provides critical safety, handling, and disposal protocols for 1-Methoxy-1-propene
(CAS No. 7319-16-6), designed for laboratory and drug development professionals. Adherence
to these procedures is essential for minimizing risks and ensuring a safe operational
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Methoxy-1-propene is a highly flammable liquid and vapor that causes skin and serious eye
irritation, and may cause respiratory irritation. A conservative and thorough approach to PPE is
mandatory. The following recommendations are based on the known hazards and best
practices for handling flammable and irritating chemicals.

Table 1: Recommended Personal Protective Equipment (PPE)
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Scenario Required Personal Protective Equipment

Primary:- Chemical splash goggles meeting
ANSI Z87.1 standards.[1]- Double-gloving with

) o » ) nitrile or neoprene gloves is recommended.[1]-
Routine Handling(in a certified chemical fume

Flame-resistant laboratory coat.[1]- Closed-toe
hood)

shoes.[1]Secondary (as dictated by risk
assessment):- Face shield.[1][2]- Chemical-

resistant apron.[1]

Primary:- Full-face respirator with organic vapor
cartridges.- Heavy-duty, chemical-resistant
gloves (butyl rubber or neoprene

Spill Cleanup recommended).[3][4]- Chemical-resistant suit or
coveralls.[1]- Chemical-resistant
boots.Secondary:- Self-contained breathing
apparatus (SCBA) for large or poorly ventilated

spills.[1]

Primary:- Chemical splash goggles.[1]- Heavy-

duty, chemical-resistant gloves.[1]- Flame-
Waste Disposal resistant laboratory coat.[1]- Closed-toe shoes.

[1]Secondary:- Face shield.[1]- Chemical-

resistant apron.[1]

Chemical Safety Data

The quantitative data available for 1-Methoxy-1-propene and related compounds are
summarized below. This information is critical for risk assessment and procedural planning.

Table 2: Physical and Chemical Properties
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Property Value Source / Compound
Molecular Formula CaHsO 1-Methoxy-1-propene[5]
Molecular Weight 72.11 g/mol 1-Methoxy-1-propene[5]
Boiling Point 35-36°C/95-96.8 °F 2-Methoxypropene[6]
Flash Point -29 °C/-20.2 °F 2-Methoxypropene[6]

Vapor Density

2.49 (Air = 1.0)

2-Methoxypropene[6]

Autoignition Temp.

180 °C/ 356 °F

2-Methoxypropene[6]

Table 3: Occupational Exposure Limits (for related compounds)

No specific occupational exposure limits have been established for 1-Methoxy-1-propene. The

following data for a related isomer, 1-Methoxy-2-propanol, should be used as a conservative

reference.

Organization Limit Type Value

NIOSH REL 10-hr TWA 100 ppm[7]

15-min STEL 150 ppm[7]

ACGIH TLV 8-hr TWA 100 ppm[7]

STEL 150 ppm[7]

OSHA PEL 8-hr TWA 100 ppm (360 mg/m3)[8]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit.

Table 4: Glove Material Compatibility (for 1-Methoxy-2-Propanol)

Specific permeation data for 1-Methoxy-1-propene is not readily available. The following table

provides guidance based on the related compound 1-Methoxy-2-Propanol. Users must validate

glove suitability for their specific application.
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Glove Material Rating / Breakthrough Time Source
Butyl Rubber Recommended [3]
Neoprene Recommended [3]
Nitrile Recommended [3]
4H / Silver Shield Recommended [3]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial to mitigate the risks associated with
1-Methoxy-1-propene.

» Receiving and Storage:

o

Upon receipt, inspect containers for damage or leaks.

[¢]

Store in a designated, well-ventilated flammable liquid storage area.[1][9]

[e]

Keep away from heat, sparks, open flames, and other ignition sources.[1][10][11]

o

Ensure containers are tightly closed when not in use.[1][10]

e Handling and Use:

[¢]

All work must be conducted in a properly functioning chemical fume hood.[1]

[¢]

To prevent ignition from static discharge, ground and bond all containers and receiving
equipment.[10][11][12]

o

Use only non-sparking tools and explosion-proof equipment.[10][11][12]

o

Avoid all personal contact, including inhalation of vapors.[9]

o

Do not eat, drink, or smoke in the handling area.[11][12]

e Spill Response:
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o Evacuate: Immediately clear the affected area.[1]
o Alert: Notify the laboratory supervisor and institutional safety office.[1]
o Ventilate: Ensure the area is well-ventilated, if safe to do so.[1]

o Contain (Small Spills Only): If trained and equipped, contain the spill with an inert, non-
flammable absorbent material (e.g., sand, vermiculite).[1][9][10]

o Cleanup: Wearing the appropriate spill-cleanup PPE, collect the absorbed material into a
sealed, labeled container for hazardous waste disposal.[1][12]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.[1]

1-Methoxy-1-propene and any contaminated materials must be disposed of as hazardous
waste.[1] This material is classified as an ignitable waste (EPA hazardous waste number
D001).[13]

o Container Selection: Use a container compatible with the waste, designed for flammable
liquids, and in good condition.[14] Do not use glass for hydrofluoric acid-containing waste or
metal for corrosive waste.[14]

o Labeling: Clearly label the container with the words "HAZARDOUS WASTE," the full
chemical name ("1-Methoxy-1-propene"), and the approximate percentage of each
constituent.[13][14] The accumulation start date must also be clearly visible.[13]

o Storage: Keep waste containers tightly sealed at all times, except when adding waste.[13]
[14] Store segregated by chemical compatibility in a designated Satellite Accumulation Area
(SAA).[14]

e Pickup: For removal, submit a completed hazardous material pickup request to your
institution's environmental health and safety department.[14]

Safety and Procedural Workflows

The following diagrams illustrate the decision-making processes for PPE selection and waste
disposal.
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Caption: PPE selection workflow for handling 1-Methoxy-1-propene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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